Cas no 609836-98-8 (1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione)

• Product Name: 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione
• CAS No: 609836-98-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD08559050
• CID: 5226066
• PubChem ID: 19576767
• Update Time: 2026-03-07

1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-1-(1-phenylethyl)pyrimidine-4,6(1H,5H)-dione
• 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

• MDL： MFCD08559050
• Inchi： 1S/C12H12N2O2S/c1-8(9-5-3-2-4-6-9)14-11(16)7-10(15)13-12(14)17/h2-6,8H,7H2,1H3,(H,13,15,17)
• InChI Key： JWDCDFJNAGZTSI-UHFFFAOYSA-N
• SMILES： C1(=S)N(C(C2=CC=CC=C2)C)C(=O)CC(=O)N1

Additional information on 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

Professional Introduction to Compound with CAS No 609836-98-8 and Product Name: 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

The compound with the CAS number 609836-98-8 and the product name 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure is a tetrahydropyrimidine core, which is a six-membered aromatic ring system containing two nitrogen atoms. The presence of a sulfanyl group at the 2-position of the tetrahydropyrimidine ring introduces a polar moiety that enhances the compound's solubility in both polar and non-polar solvents. This characteristic is particularly advantageous in pharmaceutical formulations, where achieving optimal solubility is crucial for drug delivery and bioavailability.

The 1-(1-phenylethyl) substituent at the 1-position of the tetrahydropyrimidine ring adds another layer of complexity to the molecule. This aromatic side chain not only contributes to the overall hydrophobicity of the compound but also provides a site for potential interactions with biological targets. The phenyl ring can engage in π-stacking interactions with proteins, while the ethyl chain allows for hydrophobic interactions, making this compound a versatile scaffold for drug design.

The dione functionality at the 4,6 positions of the tetrahydropyrimidine ring introduces electrophilic centers that can participate in various chemical reactions. These reactive sites are particularly interesting from a synthetic chemistry perspective, as they can be modified to introduce additional functional groups or to link the compound to other pharmacophores. The dione group also contributes to the compound's stability under various conditions, which is an important consideration for pharmaceutical applications.

Recent research in medicinal chemistry has highlighted the potential of tetrahydropyrimidine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione makes it an attractive candidate for further investigation in these areas.

In particular, the sulfanyl group has been shown to play a critical role in modulating the biological activity of heterocyclic compounds. This group can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and specificity. Additionally, the sulfanyl group can be oxidized to form sulfoxides or sulfones, which are known to exhibit enhanced biological activity in certain contexts. These transformations provide a rich chemical space for designing derivatives with improved pharmacological profiles.

The phenylethyl side chain also contributes significantly to the compound's biological activity. This moiety has been extensively studied in drug discovery due to its ability to interact with various protein targets through hydrophobic and π-stacking interactions. In recent years, there has been growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs), and compounds like 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione offer promising leads in this area.

One particularly exciting area of research is the development of kinase inhibitors for cancer therapy. Kinases are enzymes that play critical roles in cell signaling pathways and are often overexpressed or mutated in cancer cells. Small molecule inhibitors targeting kinases have become some of the most successful drugs on the market today. The structural features of 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione make it a potential lead compound for developing novel kinase inhibitors.

Furthermore, recent advances in computational chemistry and molecular modeling have enabled researchers to predict and optimize the biological activity of small molecules more efficiently than ever before. These tools have been instrumental in identifying promising candidates like 1-(1-phenylethyl)-2-sulfanyl-1,4,5,6-tetrahydropyrimidine-4,6-dione for further experimental validation. By leveraging these computational methods alongside traditional wet chemistry approaches, researchers can accelerate the drug discovery process and bring new therapies to patients more quickly.

The synthesis of 1-(1-phenylethyl)-2-sulfanyl-1,4-pentahydropyrimidine derivatives has also been extensively studied as part of broader efforts to develop new antiviral agents. The tetrahydropyrimidine scaffold is known to exhibit inhibitory activity against various viral enzymes involved in replication and transcription. Researchers have hypothesized that modifications to this scaffold could lead to more potent antiviral agents capable of treating emerging viral threats.

In conclusion,CAS No 609836-98-8 represents a promising lead compound with significant potential for further development in pharmaceutical applications. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for modifying this scaffold,it is likely that compounds like 1-(1-phenylethyl)-2-sulfanyl-1-tetralone will continue to play an important role in drug discovery efforts worldwide.